Cas no 1040687-55-5 (4-Fluoro-2-(trifluoromethyl)benzenesulfonamide)

4-Fluoro-2-(trifluoromethyl)benzenesulfonamide is a fluorinated aromatic sulfonamide compound characterized by its unique trifluoromethyl and fluoro substituents on the benzene ring. These functional groups enhance its electron-withdrawing properties, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The sulfonamide moiety provides versatility for further derivatization, while the fluorine atoms contribute to improved metabolic stability and lipophilicity. This compound is particularly useful in the development of bioactive molecules, including enzyme inhibitors and receptor modulators. Its well-defined structure and high purity make it suitable for research in medicinal chemistry and material science, where precise molecular design is critical.

4-Fluoro-2-(trifluoromethyl)benzenesulfonamide structure

1040687-55-5 structure

Product Name:4-Fluoro-2-(trifluoromethyl)benzenesulfonamide

CAS No:1040687-55-5

MF:C₇H₅F₄NO₂S

MW:243.178714513779

MDL:MFCD10687237

CID:2604845

PubChem ID:28306937

Update Time:2025-05-26

4-Fluoro-2-(trifluoromethyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

- 4-Fluoro-2-(trifluoromethyl)benzenesulfonamide
- 4-fluoro-2-(trifluoromethyl)benzene-1-sulfonamide
- 4-Fluoro-2-trifluoromethylbenzenesulfonamide
- BBL100886
- GS0345
- STL554680
- 4-fluoro-2-(trifluoromethyl)benzenesulfonamide, AldrichCPR
- MFCD10687237
- AKOS005255214
- KBGBZUYUQBXKRH-UHFFFAOYSA-N
- SB76787
- AU-004/43508171
- Z1103248635
- FS-4716
- CS-0258648
- EN300-70717
- 1040687-55-5
- MDL： MFCD10687237
- Inchi： 1S/C7H5F4NO2S/c8-4-1-2-6(15(12,13)14)5(3-4)7(9,10)11/h1-3H,(H2,12,13,14)
- InChI Key： KBGBZUYUQBXKRH-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1C(F)(F)F)F)(N)(=O)=O

Computed Properties

Exact Mass: 242.99771222g/mol
Monoisotopic Mass: 242.99771222g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 321
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 68.5
XLogP3: 1.5

Experimental Properties

Melting Point: 166-168°C

4-Fluoro-2-(trifluoromethyl)benzenesulfonamide Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

4-Fluoro-2-(trifluoromethyl)benzenesulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F013550-250mg	4-Fluoro-2-(trifluoromethyl)benzenesulfonamide	1040687-55-5		250mg	$ 55.00	2022-06-05
TRC	F013550-500mg	4-Fluoro-2-(trifluoromethyl)benzenesulfonamide	1040687-55-5		500mg	$ 85.00	2022-06-05
Fluorochem	044385-1g	4-Fluoro-2-trifluoromethylbenzenesulfonamide	1040687-55-5	98%	1g	￡25.00	2022-02-28
Fluorochem	044385-5g	4-Fluoro-2-trifluoromethylbenzenesulfonamide	1040687-55-5	98%	5g	￡107.00	2022-02-28
Fluorochem	044385-25g	4-Fluoro-2-trifluoromethylbenzenesulfonamide	1040687-55-5	98%	25g	￡436.00	2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	026766-1g	4-Fluoro-2-(trifluoromethyl)benzenesulfonamide	1040687-55-5	97%	1g	845CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	026766-5g	4-Fluoro-2-(trifluoromethyl)benzenesulfonamide	1040687-55-5	97%	5g	2551CNY	2021-05-07
eNovation Chemicals LLC	Y1235623-1g	4-fluoro-2-(trifluoromethyl)benzene-1-sulfonamide	1040687-55-5	98%	1g	$180	2024-06-06
eNovation Chemicals LLC	Y1235623-5g	4-fluoro-2-(trifluoromethyl)benzene-1-sulfonamide	1040687-55-5	98%	5g	$390	2024-06-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.	026766-1g	4-Fluoro-2-(trifluoromethyl)benzenesulfonamide	1040687-55-5	97%	1g	845.0CNY	2021-07-05